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Compound of Interest

Compound Name: 5-Methoxy-3-methylphthalic acid

Cat. No.: B012782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

IUPAC Name: 5-Methoxy-3-methylbenzene-1,2-
dicarboxylic acid
This technical guide provides a comprehensive overview of 5-Methoxy-3-methylphthalic acid,

including its chemical properties, and available data.

Chemical Properties and Identifiers
Property Value Source

CAS Number 103203-38-9 [1]

Molecular Formula C10H10O5 [1]

Molecular Weight 210.185 g/mol [1]

Linear Formula C10H10O5

Experimental Data
Currently, detailed experimental protocols for the synthesis of 5-Methoxy-3-methylphthalic
acid are not readily available in the public domain. Sigma-Aldrich notes that they provide this

compound as part of a collection of rare chemicals and do not collect analytical data for it.

Buyers are responsible for confirming the product's identity and purity.
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Logical Relationships in Chemical Nomenclature
The naming of 5-Methoxy-3-methylphthalic acid follows the systematic rules of IUPAC

nomenclature for substituted benzene derivatives. The logical process for deriving the name is

outlined below.

Core Structure Identification

Substituent Identification and Numbering

Final IUPAC Name Assembly

Phthalic Acid Benzene-1,2-dicarboxylic acid
is defined as

Carboxylic Acids (-COOH) at C1, C2

defines numbering

5-Methoxy-3-methylbenzene-1,2-dicarboxylic acidSubstituents

Methoxy Group (-OCH3)
at position 5

Methyl Group (-CH3)

at position 3

Purity Assessment Structure Verification

Obtain Sample

Purity Analysis Structural Elucidation

Characterization CompleteHigh-Performance Liquid Chromatography (HPLC) Liquid Chromatography-Mass Spectrometry (LC-MS) Nuclear Magnetic Resonance (NMR)
(1H, 13C) Fourier-Transform Infrared Spectroscopy (FTIR) High-Resolution Mass Spectrometry (HRMS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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